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Compound of Interest

Compound Name: 4-Methylaminorex

Cat. No.: B1203063 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds is a critical component of laboratory safety and regulatory

compliance. This document provides a comprehensive, step-by-step guide for the safe disposal

of 4-Methylaminorex, a potent stimulant compound classified as a Schedule I controlled

substance in the United States.[1][2] Adherence to these procedures is essential to mitigate

risks to personnel and the environment.

Chemical and Physical Properties
A thorough understanding of a substance's properties is foundational to its safe handling and

disposal.
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Property Data

Molecular Formula C₁₀H₁₂N₂O[1][2][3][4]

Molar Mass 176.219 g·mol⁻¹[3][4]

Appearance
White to off-white solid, sometimes crystalline[1]

[5]

Solubility
Slightly soluble in organic solvents such as

acetonitrile, chloroform, and methanol.[1][2]

Isomers

Exists as four stereoisomers: (±)-cis and (±)-

trans. The (±)-cis isomers are the most

commonly encountered form.[3][4][5]

Stability
Stable for at least four years when stored at

-20°C.[2]

Disposal Protocol
The disposal of 4-Methylaminorex must be conducted in accordance with all applicable

federal, state, and local regulations for hazardous and controlled substances.

Step 1: Personal Protective Equipment (PPE)

Before handling 4-Methylaminorex, all personnel must be equipped with appropriate PPE to

prevent accidental exposure. This includes:

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat to protect clothing and skin.

Respiratory Protection: A properly fitted respirator may be necessary depending on the

quantity and form of the substance being handled, and the ventilation available.

Step 2: Waste Segregation and Collection
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Proper segregation of chemical waste is crucial to prevent dangerous reactions.

Designated Waste Container: Use a dedicated, properly labeled hazardous waste container

for all 4-Methylaminorex waste. The container must be compatible with the chemical and

sealable.[6]

Labeling: The container must be clearly labeled with "Hazardous Waste" and the full

chemical name, "4-Methylaminorex." Include the date when waste was first added.[6]

Solid vs. Liquid Waste:

Solid Waste: Collect any solid residue, contaminated lab materials (e.g., weigh boats, filter

paper), and contaminated PPE in the designated solid waste container.

Liquid Waste: Solutions containing 4-Methylaminorex should be collected in a separate,

compatible liquid hazardous waste container. The first rinse of any glassware that

contained 4-Methylaminorex must also be collected as hazardous waste.[6]

Incompatible Wastes: Never mix 4-Methylaminorex waste with incompatible chemicals.[6]

Consult your institution's chemical hygiene plan for specific compatibility information.

Step 3: Storage of Hazardous Waste

Proper storage of hazardous waste pending disposal is a key regulatory requirement.

Secure Location: Store the sealed hazardous waste container in a designated and secure

satellite accumulation area within the laboratory.[7]

Secondary Containment: All liquid hazardous waste containers must be placed in secondary

containment to prevent spills.[6]

Accumulation Limits: Do not exceed the maximum allowable volume of hazardous waste in

your laboratory's satellite accumulation area, as defined by regulations.[7][8]

Step 4: Arranging for Disposal

Disposal of hazardous and controlled substances must be handled by a licensed and certified

hazardous waste management company.
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Contact Environmental Health and Safety (EHS): When the waste container is full, or before

the regulatory time limit for storage is reached, contact your institution's EHS department to

arrange for a waste pickup.[6]

Documentation: Complete all necessary waste disposal forms as required by your institution

and the disposal company. This will typically include information about the chemical

composition and quantity of the waste.

Experimental Workflow for Disposal
The following diagram illustrates the logical flow of the disposal process for 4-Methylaminorex.
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Caption: Workflow for the safe disposal of 4-Methylaminorex.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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